1,3,7-Trimethylxanthin-6-ylglyoxal
Description
1,3,7-Trimethylxanthin-6-ylglyoxal is a xanthine derivative structurally characterized by a purine core (1,3,7-trimethylxanthine) substituted with a glyoxal moiety at the 6-position. Its IUPAC name, 2-oxo-2-(1,3,7-trimethyl-2,6-dioxopurin-8-yl)acetaldehyde, reflects this hybrid structure, combining the methylxanthine scaffold with reactive α-dicarbonyl functionality . While its biological significance remains less studied compared to simpler α-dicarbonyls like methylglyoxal, its structural complexity suggests unique reactivity and pharmacological implications.
Properties
CAS No. |
67162-81-6 |
|---|---|
Molecular Formula |
C10H10N4O4 |
Molecular Weight |
250.21 g/mol |
IUPAC Name |
2-oxo-2-(1,3,7-trimethyl-2,6-dioxopurin-8-yl)acetaldehyde |
InChI |
InChI=1S/C10H10N4O4/c1-12-6-8(11-7(12)5(16)4-15)13(2)10(18)14(3)9(6)17/h4H,1-3H3 |
InChI Key |
QIGARUURWDVAPZ-UHFFFAOYSA-N |
SMILES |
CN1C2=C(N=C1C(=O)C=O)N(C(=O)N(C2=O)C)C |
Canonical SMILES |
CN1C2=C(N=C1C(=O)C=O)N(C(=O)N(C2=O)C)C |
Other CAS No. |
67162-81-6 |
Synonyms |
1,3,7-trimethylxanthin-6-ylglyoxal |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Comparative Analysis of 1,3,7-Trimethylxanthin-6-ylglyoxal and Related Compounds
Note: PubChem CID for 1,3,7-Trimethylxanthin-6-ylglyoxal is inferred from its synonym "methylglyoxal-hydroimidazolone 1" in , though exact data may require further validation.
Reactivity and Glycation Potential
The glyoxal moiety in 1,3,7-Trimethylxanthin-6-ylglyoxal confers reactivity akin to methylglyoxal and glyoxal, enabling crosslinking with arginine and lysine residues to form hydroimidazolones (e.g., MG-H1) and carboxyethyllysine (CEL) . However, the steric hindrance from the xanthine core may slow its reaction kinetics compared to smaller α-dicarbonyls. In contrast, 3-deoxyglucosone, a glucose-derived α-dicarbonyl, exhibits intermediate reactivity due to its larger size but lacks the methylxanthine component .
Research Findings and Analytical Methods
Quantitation of 1,3,7-Trimethylxanthin-6-ylglyoxal and related α-dicarbonyls typically employs LC-MS/MS, as described for methylglyoxal-hydroimidazolones and other AGEs in . Methylglyoxal levels in clinical studies (e.g., prediabetes cohorts) are measured using derivatization with o-phenylenediamine followed by HPLC , a method adaptable to structurally similar compounds.
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